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Cat. No.: B1221799

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresolphthalein, specifically o-cresolphthalein, is a phthalein dye that serves as a common
acid-base indicator in analytical chemistry, particularly for titrations.[1][2] Its distinct color
change from colorless in acidic to neutral solutions to a violet or reddish-purple in alkaline
conditions makes it a suitable choice for monitoring the equivalence point in titrations involving
a strong base and a weak acid.[3] The typical pH transition range for o-cresolphthalein is from
approximately 8.2 (colorless) to 9.8 (violet/red).[1][3][4] This document provides detailed
protocols for the preparation of cresolphthalein indicator solutions for use in titration
experiments.

Physicochemical Properties

o-Cresolphthalein is a white to pale yellow crystalline powder.[5] It is insoluble in water but
soluble in ethanol, ethers, and glacial acetic acid.[1][2][5]
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Parameter Value Reference
Chemical Name o-Cresolphthalein [3]
Molecular Formula C22H1804 [2]
Molecular Weight 346.38 g/mol [6]

White to pale yellow crystalline
Appearance [5]

powder

- Insoluble in water; Soluble in
Solubility T [1112]
ethano

- 8.2 (colorless) to 9.8
pH Transition Range ) ) [1][3]14]
(violet/reddish-purple)

Experimental Protocols

Two common methods for the preparation of o-cresolphthalein indicator solution are provided
below. The choice of method may depend on the specific requirements of the titration and
desired solvent composition.

Protocol 1: 0.04% (w/v) o-Cresolphthalein Solution in
Ethanol

This protocol yields a solution with a concentration of 0.04% weight by volume in ethanol.

Materials:

o-Cresolphthalein powder (ACS reagent grade)

Ethanol (95% or absolute)

Volumetric flask (100 mL)

Analytical balance

Spatula
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Weighing paper

Funnel

Stopper for volumetric flask

Storage bottle (amber glass)

Procedure:

» Weighing: Accurately weigh 0.04 g of o-cresolphthalein powder using an analytical balance.
» Dissolution: Transfer the weighed powder into a 100 mL volumetric flask using a funnel.

e Solvent Addition: Add approximately 50 mL of ethanol to the volumetric flask.

e Mixing: Gently swirl the flask until the o-cresolphthalein powder is completely dissolved.

¢ Dilution: Once dissolved, add ethanol to the flask until the bottom of the meniscus reaches
the 100 mL calibration mark.

 Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the prepared indicator solution to a clearly labeled amber glass bottle for
storage.

Protocol 2: 0.05% (w/v) o-Cresolphthalein Solution in
50% Ethanol

This protocol produces a 0.05% weight by volume solution in a 50% ethanol-water mixture.
Materials:
» 0-Cresolphthalein powder

o Ethanol (95% or absolute)
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» Distilled or deionized water
e Volumetric flask (100 mL)

o Graduated cylinders (50 mL)
e Analytical balance

e Spatula

e Weighing paper

e Funnel

o Stopper for volumetric flask
o Storage bottle (amber glass)
Procedure:

e Solvent Preparation: Prepare a 50% ethanol solution by mixing 50 mL of ethanol with 50 mL
of distilled or deionized water.

e Weighing: Weigh out 0.05 g of o-cresolphthalein powder.[5]

o Dissolution: Transfer the powder to a 100 mL volumetric flask.

e Solvent Addition: Add the prepared 50% ethanol solution to the flask.[5]
e Mixing: Swirl the flask gently until all the powder has dissolved.

 Dilution: Continue adding the 50% ethanol solution to bring the final volume to the 100 mL
mark.

o Homogenization: Stopper the flask and invert it multiple times to ensure a uniform solution.

o Storage: Transfer the solution to a labeled amber glass bottle for storage.
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Stability and Storage

The prepared o-cresolphthalein indicator solution is stable under normal laboratory
conditions.[7] To ensure its longevity and performance, store the solution in a tightly closed
container, preferably in a cool, dry, and well-ventilated area.[8][9] Protect the solution from
direct sunlight.[8]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling o-cresolphthalein powder and ethanol.

o Ethanol is a flammable liquid; therefore, keep the solution away from heat, sparks, and open
flames.[7]

e Work in a well-ventilated area or under a fume hood.

o Consult the Safety Data Sheet (SDS) for o-cresolphthalein and ethanol for complete safety
information.[7][8]

Workflow Diagram
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Caption: Workflow for preparing cresolphthalein indicator solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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